Cas no 470482-43-0 (tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a hydroxymethyl group and a trifluoromethyl substituent. The stereochemistry at the 2S and 4R positions ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The trifluoromethyl group imparts unique electronic and steric properties, often improving metabolic stability and binding affinity in drug candidates. This compound serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in medicinal chemistry and agrochemical research. Its well-defined structure and functional groups enable precise modifications for target-oriented applications.

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate structure

470482-43-0 structure

Product Name:tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

CAS No:470482-43-0

MF:C₁₁H₁₈F₃NO₃

MW:269.260734081268

MDL:MFCD23105865

CID:4650265

Update Time:2025-06-07

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-methanol
- tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- PB38685
- SB20398
- (2S,4R)-1-Boc-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine
- (2S,4R)-tert-butyl 2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
- (2S)-2alpha-(Hydroxymethyl)-4beta-(trifluoromethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
- MDL： MFCD23105865
- Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-5-7(11(12,13)14)4-8(15)6-16/h7-8,16H,4-6H2,1-3H3/t7-,8+/m1/s1
- InChI Key： CRSWFECHMDRHHV-SFYZADRCSA-N
- SMILES： FC([C@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1)(F)F

Computed Properties

Exact Mass: 269.12387792 g/mol
Monoisotopic Mass: 269.12387792 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 49.8
Molecular Weight: 269.26

tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM321135-1g	(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-methanol	470482-43-0	95%	1g	$886	2021-08-18
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eNovation Chemicals LLC	D586990-100mg	tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	470482-43-0	97%	100mg	$205	2024-07-21
eNovation Chemicals LLC	D586990-250MG	tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	470482-43-0	97%	250mg	$310	2024-07-21
eNovation Chemicals LLC	D586990-500MG	tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	470482-43-0	97%	500mg	$520	2024-07-21
eNovation Chemicals LLC	D586990-1G	tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	470482-43-0	97%	1g	$780	2024-07-21
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eNovation Chemicals LLC	D586990-10G	tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	470482-43-0	97%	10g	$3910	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20120698-100MG	tert-butyl (2S,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate	470482-43-0	97%	100MG	￥ 1,042.00	2023-04-13
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